Cas no 2639445-29-5 (1-(benzyloxy)carbonyl-5-(4-methylphenyl)piperidine-3-carboxylic acid)

• Product Name: 1-(benzyloxy)carbonyl-5-(4-methylphenyl)piperidine-3-carboxylic acid
• CAS No: 2639445-29-5
• MF: C₂₁H₂₃NO₄
• MW: 353.41162610054
• CID: 5651969
• PubChem ID: 165898391
• Update Time: 2025-05-23

1-(benzyloxy)carbonyl-5-(4-methylphenyl)piperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2639445-29-5
• 1-[(benzyloxy)carbonyl]-5-(4-methylphenyl)piperidine-3-carboxylic acid
• EN300-27782985
• 1-(benzyloxy)carbonyl-5-(4-methylphenyl)piperidine-3-carboxylic acid

• Inchi： 1S/C21H23NO4/c1-15-7-9-17(10-8-15)18-11-19(20(23)24)13-22(12-18)21(25)26-14-16-5-3-2-4-6-16/h2-10,18-19H,11-14H2,1H3,(H,23,24)
• InChI Key： ZWUPMVCMYNFAOD-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1CC(C(=O)O)CC(C2C=CC(C)=CC=2)C1)=O

Computed Properties

• Exact Mass: 353.16270821g/mol
• Monoisotopic Mass: 353.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 66.8Ų

Additional information on 1-(benzyloxy)carbonyl-5-(4-methylphenyl)piperidine-3-carboxylic acid

1-(Benzyloxy)Carbonyl-5-(4-Methylphenyl)Piperidine-3-Carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 263944-5-29-5, known as 1-(benzyloxy)carbonyl-5-(4-methylphenyl)piperidine-3-carboxylic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique structure, which combines a piperidine ring with a benzyloxy carbonyl group and a 4-methylphenyl substituent. The piperidine core is a six-membered ring containing one nitrogen atom, while the benzyloxy carbonyl group introduces additional complexity and functionality to the molecule.

Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of novel therapeutic agents targeting various diseases. The 4-methylphenyl substituent plays a crucial role in modulating the compound's pharmacokinetic properties, such as absorption, distribution, metabolism, and excretion (ADME). Researchers have found that this substituent enhances the compound's bioavailability, making it a promising candidate for further preclinical studies.

One of the most notable advancements in the study of 1-(benzyloxy)carbonyl-5-(4-methylphenyl)piperidine-3-carboxylic acid involves its application in peptide synthesis and protease inhibition. The carboxylic acid group at position 3 of the piperidine ring serves as an active site for enzymatic reactions, making this compound an effective substrate for proteases. Recent experiments have demonstrated its ability to inhibit specific proteases involved in inflammatory pathways, suggesting its potential use in anti-inflammatory therapies.

The synthesis of this compound has also been optimized through innovative methodologies. Traditional approaches relied on multi-step reactions involving nucleophilic substitutions and coupling reactions; however, recent advancements have introduced more efficient routes utilizing microwave-assisted synthesis and catalytic cross-coupling reactions. These methods not only improve yield but also reduce reaction times, making large-scale production more feasible.

In terms of structural analysis, computational chemistry tools have provided deeper insights into the molecular geometry and electronic properties of 1-(benzyloxy)carbonyl-5-(4-methylphenyl)piperidine-3-carboxylic acid. Density functional theory (DFT) calculations have revealed that the molecule exhibits significant conjugation between the aromatic rings and the nitrogen atom in the piperidine ring, which contributes to its stability and reactivity.

Furthermore, this compound has been explored for its potential in materials science applications. Its ability to form self-assembled monolayers (SAMs) on various surfaces has been investigated for use in biosensors and nanotechnology applications. The benzyloxy carbonyl group's hydrophilic nature facilitates strong interactions with polar surfaces, making it ideal for such applications.

Despite its promising properties, challenges remain in fully harnessing the potential of 1-(benzyloxy)carbonyl-5-(4-methylphenyl)piperidine-3-carboxylic acid. Issues such as scalability and cost-effectiveness need to be addressed to ensure its widespread adoption in both research and industrial settings. Additionally, further studies are required to fully understand its long-term biological effects and toxicity profiles.

In conclusion, 1-(benzyloxy)carbonyl-5-(4-methylphenyl)piperidine-3-carboxylic acid represents a significant advancement in organic chemistry with diverse applications across multiple disciplines. Its unique structure and functional groups make it a versatile molecule with immense potential for future innovations in drug development, materials science, and beyond.